2-(1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-methylbenzyl)acetamide
2-(1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-methylbenzyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
641606-65-7
VCID:
VC0426630
InChI:
InChI=1S/C17H16N2O4S/c1-12-6-8-13(9-7-12)10-18-16(20)11-19-17(21)14-4-2-3-5-15(14)24(19,22)23/h2-9H,10-11H2,1H3,(H,18,20)
SMILES:
CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O
Molecular Formula:
C17H16N2O4S
Molecular Weight:
344.4g/mol
2-(1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-methylbenzyl)acetamide
CAS No.: 641606-65-7
Main Products
VCID: VC0426630
Molecular Formula: C17H16N2O4S
Molecular Weight: 344.4g/mol
CAS No. | 641606-65-7 |
---|---|
Product Name | 2-(1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-methylbenzyl)acetamide |
Molecular Formula | C17H16N2O4S |
Molecular Weight | 344.4g/mol |
IUPAC Name | N-[(4-methylphenyl)methyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Standard InChI | InChI=1S/C17H16N2O4S/c1-12-6-8-13(9-7-12)10-18-16(20)11-19-17(21)14-4-2-3-5-15(14)24(19,22)23/h2-9H,10-11H2,1H3,(H,18,20) |
Standard InChIKey | CDNWBQYNOCSZIQ-UHFFFAOYSA-N |
SMILES | CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O |
Canonical SMILES | CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O |
Solubility | 12.5 [ug/mL] |
PubChem Compound | 900655 |
Last Modified | Nov 11 2021 |
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